1-(2-(Ethylsulfonyl)cyclopropyl)-4-fluorobenzene

• Molecular Formula: C11H13FO2S
• Molecular Weight: 228.28 g/mol
• IUPAC Name: 1-(2-ethylsulfonylcyclopropyl)-4-fluorobenzene
• InChI: InChI=1S/C11H13FO2S/c1-2-15(13,14)11-7-10(11)8-3-5-9(12)6-4-8/h3-6,10-11H,2,7H2,1H3
• InChI Key: RFHCBHCTZIVIBS-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C1CC1C2=CC=C(C=C2)F

Description

1-(2-(Ethylsulfonyl)cyclopropyl)-4-fluorobenzene is a structurally unique compound featuring a cyclopropane ring fused to a benzene ring substituted with a fluorine atom at the para position and an ethylsulfonyl group at the cyclopropane ring. The fluorine atom contributes to metabolic stability and electronic modulation of the aromatic ring. Potential applications include pharmaceutical intermediates, particularly in drug discovery, where its structural features may optimize bioavailability and target interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(2-(Ethylsulfonyl)cyclopropyl)-4-fluorobenzene typically involves the cyclopropanation of an appropriate alkene precursor followed by sulfonylation and fluorination steps. One common method involves the use of a cyclopropyl Grignard reagent, which reacts with an ethylsulfonyl chloride to introduce the ethylsulfonyl group.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. The use of continuous flow reactors and advanced purification techniques such as chromatography and crystallization can enhance the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions: 1-(2-(Ethylsulfonyl)cyclopropyl)-4-fluorobenzene undergoes various chemical reactions, including:

Oxidation: The ethylsulfonyl group can be oxidized to form sulfone derivatives.

Reduction: Reduction reactions can target the cyclopropyl ring or the sulfonyl group, leading to ring-opening or desulfonylation.

Substitution: The fluorobenzene moiety can undergo electrophilic aromatic substitution reactions, allowing for further functionalization

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents such as lithium aluminum hydride or catalytic hydrogenation can be used.

Substitution: Electrophilic aromatic substitution reactions often require Lewis acids like aluminum chloride or iron(III) chloride

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the ethylsulfonyl group can yield sulfone derivatives, while reduction of the cyclopropyl ring can lead to ring-opened products .

Scientific Research Applications

1-(2-(Ethylsulfonyl)cyclopropyl)-4-fluorobenzene has several scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex molecules and can be used in various organic synthesis reactions.

Biology: The compound’s unique structure makes it a candidate for studying enzyme interactions and potential bioactivity.

Medicine: Research into its potential therapeutic applications, such as anticancer or antimicrobial properties, is ongoing.

Industry: It can be used in the development of new materials, including polymers and advanced coatings.

Mechanism of Action

The mechanism of action of 1-(2-(Ethylsulfonyl)cyclopropyl)-4-fluorobenzene involves its interaction with specific molecular targets. The cyclopropyl ring can undergo ring-opening reactions, forming covalent bonds with target enzymes or receptors. This interaction can inhibit enzyme activity or alter receptor function, leading to various biological effects .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below compares the target compound with structurally related analogs from the evidence:

Compound Name	Molecular Formula	Molecular Weight	Functional Groups	Key Properties/Activities
1-(2-(Ethylsulfonyl)cyclopropyl)-4-fluorobenzene	C₁₁H₁₃FO₂S	228.28	Cyclopropane, ethylsulfonyl, fluorine	Potential H-bonding, metabolic stability, conformational rigidity
1-[2-(3-Methoxy-4-propoxyphenyl)cyclopropyl]-ethanone (3d)	C₁₅H₂₀O₃	248.32	Cyclopropane, methoxy, propoxy, ketone	Cytotoxic, antimicrobial activity
1-(1-Bromoethyl)-4-fluorobenzene	C₈H₈BrF	203.05	Bromoethyl, fluorine	Alkylating agent, synthesis intermediate
Montelukast derivatives	Complex (e.g., C₃₅H₃₆ClNO₄S₂)	~700	Cyclopropane, quinoline, carboxylate	Leukotriene receptor antagonism

Substituent Effects and Reactivity

• Electron-Withdrawing Groups : The ethylsulfonyl group in the target compound is a stronger electron-withdrawing group compared to methoxy or propoxy groups in ’s derivatives . This enhances electrophilicity and may improve solubility through H-bonding.
• Fluorine vs. Halogens : Unlike the bromine in 1-(1-bromoethyl)-4-fluorobenzene , fluorine in the target compound reduces reactivity as an alkylating agent but increases metabolic stability and aromatic ring electronegativity.
• Cyclopropane Rigidity : Both the target compound and montelukast derivatives utilize cyclopropane for conformational restriction. However, montelukast’s complexity enables receptor-specific interactions, whereas the target compound’s simplicity favors modular drug design.

Biological Activity

1-(2-(Ethylsulfonyl)cyclopropyl)-4-fluorobenzene is a compound of interest in medicinal chemistry due to its unique structural features and potential biological activities. This article explores its biological activity, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The compound features a cyclopropyl group, an ethylsulfonyl moiety, and a fluorobenzene ring. These elements contribute to its reactivity and biological interactions. The presence of the ethylsulfonyl group enhances its solubility and potential for bioactivity, while the fluorine atom can influence the compound's pharmacokinetic properties.

The mechanism of action involves the interaction of 1-(2-(Ethylsulfonyl)cyclopropyl)-4-fluorobenzene with specific molecular targets. The cyclopropyl ring can undergo ring-opening reactions, which may lead to the formation of covalent bonds with target enzymes or receptors. This interaction can inhibit enzyme activity or alter receptor function, resulting in various biological effects.

Anticancer Properties

Research into the anticancer potential of this compound is ongoing. Preliminary studies suggest that it may exhibit cytotoxic effects on certain cancer cell lines by disrupting microtubule dynamics, a critical process in cell division. The compound's ability to stabilize microtubules could lead to apoptosis in cancer cells .

Antimicrobial Activity

The compound has also shown promise in antimicrobial applications. Its unique structure allows it to interact with bacterial cell membranes, potentially leading to increased permeability and subsequent cell death. Studies are being conducted to evaluate its effectiveness against various bacterial strains.

Case Studies

• Study on Microtubule Stabilization : In a study evaluating microtubule-stabilizing compounds, 1-(2-(Ethylsulfonyl)cyclopropyl)-4-fluorobenzene was tested alongside other derivatives. It demonstrated significant stabilization of tubulin polymerization, suggesting potential use in treating neurodegenerative diseases where microtubule dynamics are disrupted .
• Antimicrobial Evaluation : A recent screening of various compounds revealed that 1-(2-(Ethylsulfonyl)cyclopropyl)-4-fluorobenzene exhibited notable activity against gram-positive bacteria, with an IC50 value indicating effective inhibition at low concentrations.

Comparative Analysis

To understand the uniqueness of 1-(2-(Ethylsulfonyl)cyclopropyl)-4-fluorobenzene, it is essential to compare it with similar compounds:

Compound Name	Structure Features	Biological Activity
Cyclopropylbenzene	Lacks ethylsulfonyl and fluorine groups	Limited reactivity
Ethylsulfonylbenzene	No cyclopropyl ring	Different reactivity
Fluorobenzene	No cyclopropyl or ethylsulfonyl groups	Distinct chemical properties
1-(2-(Ethylsulfonyl)cyclopropyl)-4-fluorobenzene	Unique combination of cyclopropyl, ethylsulfonyl, and fluorobenzene	Potential anticancer and antimicrobial properties